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Compound of Interest

Compound Name: 5-Chlorovaleronitrile

Cat. No.: B1664646

5-Chlorovaleronitrile, with the chemical formula CI(CH2)4CN, is a versatile bifunctional
organic compound that holds significant value as an intermediate in the synthesis of a wide
array of more complex molecules.[1] Its structure, containing both an alkyl chloride and a nitrile
functional group, imparts a dual reactivity profile that is highly sought after in the fields of
medicinal chemistry and materials science. This guide, intended for researchers and drug
development professionals, provides a detailed exploration of the electronic landscape of 5-
chlorovaleronitrile, identifying its key electrophilic and nucleophilic centers and elucidating the
reaction mechanisms that govern its synthetic transformations. Understanding this reactivity is
paramount for its strategic application in the synthesis of high-value compounds, including
pharmaceuticals like the anti-thrombotic drug cilostazol and various antimicrobial agents.[2][3]

Molecular Structure and Electronic Properties

The reactivity of 5-chlorovaleronitrile is a direct consequence of its electronic structure. The
molecule consists of a five-carbon chain, terminated at one end by a chlorine atom and at the
other by a nitrile group (-C=N).[4][5] The presence of highly electronegative chlorine and
nitrogen atoms creates distinct regions of high and low electron density, defining the molecule's
electrophilic and nucleophilic sites.

« Inductive Effect of Chlorine: The chlorine atom is significantly more electronegative than
carbon. This disparity causes a strong inductive effect, where the chlorine atom withdraws
electron density from the adjacent carbon atom (C-5). This creates a permanent dipole in the

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1664646?utm_src=pdf-interest
https://www.benchchem.com/product/b1664646?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c73001
https://www.benchchem.com/product/b1664646?utm_src=pdf-body
https://www.benchchem.com/product/b1664646?utm_src=pdf-body
https://patents.google.com/patent/CN103193615A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8324597.htm
https://www.benchchem.com/product/b1664646?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6280871&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=6280-87-1&Units=SI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

C-Cl bond, leaving C-5 electron-deficient and thus susceptible to attack by electron-rich
species.[6]

» Polarity of the Nitrile Group: The nitrile group consists of a carbon atom triple-bonded to a
nitrogen atom. Nitrogen is more electronegative than carbon, leading to a strong polarization
of the triple bond. The carbon atom of the nitrile group (C-1) is electron-deficient
(electrophilic), while the nitrogen atom possesses a lone pair of electrons, making it an
electron-rich (nucleophilic) center.[6]

These electronic features are visualized in the diagram below, which highlights the key reactive
sites within the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/c73001
https://patents.google.com/patent/CN103193615A/en
https://patents.google.com/patent/CN103193615A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8324597.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6280871&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=6280-87-1&Units=SI
https://www.chemistrysteps.com/nucleophiles-and-electrophiles/
https://www.benchchem.com/product/b1664646#electrophilic-and-nucleophilic-sites-of-5-chlorovaleronitrile
https://www.benchchem.com/product/b1664646#electrophilic-and-nucleophilic-sites-of-5-chlorovaleronitrile
https://www.benchchem.com/product/b1664646#electrophilic-and-nucleophilic-sites-of-5-chlorovaleronitrile
https://www.benchchem.com/product/b1664646#electrophilic-and-nucleophilic-sites-of-5-chlorovaleronitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664646?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

